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Compound of Interest

Compound Name: 3-Bromo-4-chloropyridine

Cat. No.: B1270894

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 3-Bromo-4-
chloropyridine (CAS No: 36953-42-1). The following sections detail the material's properties,
hazards, protective measures, and emergency procedures to ensure its safe use in a
laboratory and research environment. Adherence to these guidelines is critical for minimizing
risks to personnel and the environment.

Chemical and Physical Properties

3-Bromo-4-chloropyridine is a halogenated pyridine derivative used as a building block in
organic synthesis.[1] Its key physical and chemical properties are summarized below.
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Property Data Reference

Molecular Formula CsHsBrCIN [21[3114]

Molecular Weight 192.44 g/mol [2][3][4]

CAS Number 36953-42-1 [2][4]
Colorless to Yellow Liquid After

Appearance _ [2][5]
Melting

Purity >97.5% [2][5]
QADXKWUCCGPQNR-

InChl Key [2][4]
UHFFFAOYSA-N

SMILES C1=CN=CC(=C1ClI)Br [2]

Hazard Identification and GHS Classification

3-Bromo-4-chloropyridine is classified as a hazardous substance. It is harmful if swallowed,

inhaled, or in contact with skin, and causes significant irritation to the skin, eyes, and

respiratory system.[2][3]
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Hazard Class

GHS Classification

Pictogram

Signal Word

o Category 3/ Category = GHS06/ | .

Acute Toxicity, Oral Danger / Warning
4 GHSO07

Acute Toxicity, Dermal  Category 4 I GHso07 Warning

Acute Toxicity, ]

_ Category 4 I GHso07 Warning

Inhalation

Skin ]
Category 2 I GHso07 Warning

Corrosion/Irritation

Serious Eye

Damage/Irritation

Category 1 / Category
2

corrosive GHS05/ |
GHSO07

Danger / Warning

Specific Target Organ
Toxicity (Single

Exposure)

Category 3
(Respiratory irritation)

I GHso07

Warning

Hazard Statements (H-Codes):

e H301/H302: Toxic or Harmful if swallowed.[3][4]

e H312: Harmful in contact with skin.[3]

e H315: Causes skin irritation.[3][4]

o H318/H319: Causes serious eye damage or irritation.[3][4]

e H332: Harmful if inhaled.[3]

o H335: May cause respiratory irritation.[3][4]

Experimental Protocols and Methodologies

The hazard classifications listed above are determined by standardized toxicological studies.

While specific experimental reports for 3-Bromo-4-chloropyridine are not detailed in publicly

available safety data sheets, the methodologies follow internationally recognized guidelines,
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such as those established by the Organisation for Economic Co-operation and Development
(OECD).

» Acute Toxicity: Assessed through oral, dermal, and inhalation routes to determine the
potential for harm from short-term exposure.[3]

o Skin and Eye Irritation: Evaluated using standardized tests to measure the potential for a
substance to cause reversible or irreversible damage upon contact.[3]

e Specific Target Organ Toxicity (STOT): Assessed to identify substances that can cause
toxicity to specific organs following a single exposure.[4]

For this compound, it is noted that the toxicological properties have not been fully investigated,
and it should be handled with the caution appropriate for a substance of unknown chronic
effects.[6]

Safe Handling and Storage Workflow

Proper handling and storage are essential to prevent exposure and maintain chemical integrity.
Always handle this compound within a certified chemical fume hood.
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Receive & Verify Chemical

Log in Inventory & Store Appropriately

Review SDS & Prepare PPE

Preparation

Work in Chemical Fume Hood

Perform Experiment

Decontaminate Work Area & Equipment

Segregate Hazardous Waste

;

Label & Seal Waste Container

;

Store Waste in Designated Area

;

Arrange for Professional Disposal

Disposal

Diagram 1: Safe Handling Workflow for 3-Bromo-4-chloropyridine

Click to download full resolution via product page

Caption: Workflow for handling 3-Bromo-4-chloropyridine.
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Handling Precautions:

» Avoid all personal contact, including inhalation of vapors or mists.[7]

e Use only in a well-ventilated area or under a chemical fume hood.[1][8]

e Do not eat, drink, or smoke when using this product.[1][8]

e Wash hands and any exposed skin thoroughly after handling.[8][9]

o Take precautionary measures against static discharge.[1][6]

e Ground and bond containers when transferring material.[1]

Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4][6]

Keep away from heat, sparks, open flames, and other ignition sources.[1][6]

Store locked up or in an area accessible only to qualified personnel.[1][8]

Incompatible with strong oxidizing agents and strong acids.[6]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. The required equipment is
detailed below.
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Protection Type

Specification

Rationale & Reference

Eye/Face Protection

Chemical safety goggles or
safety glasses with side-
shields. A face shield may be

required for splash hazards.

Must comply with EN166 (EU)
or OSHA 29 CFR 1910.133
(US) standards to prevent
serious eye irritation/damage.
[6][10][11]

Skin Protection

Chemically resistant gloves
(e.g., nitrile rubber). A lab coat
and appropriate protective

clothing are required.

To prevent skin contact which
can cause irritation and
toxicity.[1][10] Contaminated
gloves should be replaced

immediately.[7]

Respiratory Protection

Use in a chemical fume hood.
If ventilation is inadequate, use
a NIOSH/MSHA or European
Standard EN 149 approved
respirator with an organic

vapor filter.

To prevent inhalation, which is
harmful and may cause
respiratory tract irritation.[6][8]
[10]

First Aid and Emergency Response

Immediate action is required in the event of an exposure. First aiders must protect themselves.
Always show the Safety Data Sheet to attending medical personnel.[8]
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Exposure Event Occurs

Route of Exposure?

Inhalation / Skin Eye Ingestion

Skin Contact Eye Contact

Take off immediately all Rinse cautiously with water
contaminated clothing. for several minutes.
Move victim to fresh air. Rinse mouth.
Keep at rest. Do NOT induce vomiting.

Rinse skin with plenty of
soap and water.

Remove contact lenses,
if present and easy to do.

Seek Immediate Medical Attention
(Call a POISON CENTER or doctor)

Diagram 2: Emergency Response for Exposure

Click to download full resolution via product page

Caption: Decision workflow for responding to an exposure event.

First Aid Measures:

¢ Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[2] If breathing stops, provide artificial respiration. Call a physician immediately.[3]
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o Skin Contact: Immediately remove all contaminated clothing.[8] Wash the affected area with
plenty of soap and water.[2] If skin irritation persists, seek medical attention.[1]

o Eye Contact: Rinse cautiously with water for at least 15 minutes.[2] Remove contact lenses if
present and easy to do so.[2] Continue rinsing and immediately call an ophthalmologist.[8]

 Ingestion: Rinse mouth with water.[1][9] Call a POISON CENTER or doctor immediately if
you feel unwell.[2][8]

Spill, Leak, and Disposal Procedures

Spill and Leak Cleanup:

o Evacuate Personnel: Ensure adequate ventilation and remove all sources of ignition.[12]
o Contain Spill: Use personal protective equipment, including respiratory protection.[6]

o Absorb: Soak up the spill with inert absorbent material such as sand, silica gel, or universal
binder.[6] Do not use combustible materials like sawdust.

e Collect: Place the contaminated material into a suitable, labeled, and closed container for
disposal.[6][13]

» Decontaminate: Clean the spill area thoroughly. Prevent runoff from entering drains.[1][6]
Disposal Considerations:

» All waste containing 3-Bromo-4-chloropyridine must be treated as hazardous waste.[13]
» Do not dispose of this chemical down the drain or in regular trash.[13]

o Waste must be collected in a designated, leak-proof, and clearly labeled container. The label
should include "Hazardous Waste," the full chemical name, and appropriate hazard
pictograms.[13]

» Disposal must be handled by a licensed professional hazardous waste disposal company in
accordance with all local, state, and federal regulations.[13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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